Cas no 1935326-89-8 (tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate)

• Product Name: tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate
• CAS No: 1935326-89-8
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• MDL: MFCD28348251
• CID: 5153112
• PubChem ID: 122199104
• Update Time: 2025-10-29

tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate

• MDL： MFCD28348251
• Inchi： 1S/C14H20N2O3S/c1-14(2,3)19-13(17)16-10-7-18-11-6-9(15)4-5-12(11)20-8-10/h4-6,10H,7-8,15H2,1-3H3,(H,16,17)
• InChI Key： OMRISPGHBSUJHB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CSC2=CC=C(N)C=C2OC1

Additional information on tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate

tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate, with the CAS number 1935326-89-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of molecules known as carbamates, which are widely studied for their potential applications in drug development and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted benzoxathiepin ring system.

Recent studies have highlighted the importance of benzoxathiepin derivatives in the development of bioactive compounds. The presence of the amino group at position 8 of the benzoxathiepin ring suggests potential for hydrogen bonding interactions, which could enhance the compound's solubility and bioavailability. This feature makes it an attractive candidate for use in drug delivery systems and therapeutic agents. Furthermore, the dihydro structure at positions 3 and 4 indicates a degree of saturation that may influence the compound's stability and reactivity under various conditions.

One of the most promising applications of tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate lies in its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its role in constructing multi-ring systems, which are essential components of many natural products and synthetic drugs. The ease with which this compound can be modified through various synthetic routes makes it a valuable building block in organic synthesis.

In terms of pharmacological activity, recent findings suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, studies have shown that it can interact with enzymes like acetylcholinesterase (AChE), which is implicated in Alzheimer's disease. While its potency is not yet comparable to established drugs in this category, these results underscore its potential as a lead compound for further optimization.

The synthesis of tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate involves a multi-step process that typically begins with the preparation of the benzoxathiepin ring system. This is followed by functionalization at specific positions to introduce the amino and carbamate groups. The reaction conditions are carefully controlled to ensure high yields and purity, as impurities can significantly affect the compound's bioactivity and stability.

From an environmental perspective, there is growing interest in understanding the degradation pathways of such compounds. Recent research has focused on their biodegradability under aerobic and anaerobic conditions. Preliminary results indicate that this compound undergoes slow degradation in aqueous environments, raising questions about its long-term environmental impact. Further studies are needed to assess its toxicity to aquatic organisms and its potential accumulation in ecosystems.

In conclusion, tert-butyl N-(8-amino-3,4-dihydro-2H-1,5-benzoxathiepin-3-yl)carbamate represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for both academic research and industrial applications. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and materials science.